Cas no 57964-61-1 (methyl 3-methyl-2-oxocyclopentane-1-carboxylate)
57964-61-1 structure
Product Name:methyl 3-methyl-2-oxocyclopentane-1-carboxylate
CAS No:57964-61-1
MF:C8H12O3
MW:156.179082870483
MDL:MFCD06254246
CID:343640
PubChem ID:4738122
Update Time:2025-04-19
methyl 3-methyl-2-oxocyclopentane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanecarboxylic acid, 3-methyl-2-oxo-, methyl ester
- methyl 3-methyl-2-oxocyclopentane-1-carboxylate
- 3-Methyl-2-oxo-cyclopentanecarboxylic acid methyl ester
- XLXHNYUBTZYEQX-UHFFFAOYSA-N
- DTXSID90406178
- EN300-103268
- methyl3-methyl-2-oxocyclopentanecarboxylate
- 57964-61-1
- 3-methyl-2-oxocyclopentanecarboxylic acid methyl ester
- methyl 3-methyl-2-oxocyclopentanecarboxylate
- SCHEMBL5346726
-
- MDL： MFCD06254246
- Inchi： 1S/C8H12O3/c1-5-3-4-6(7(5)9)8(10)11-2/h5-6H,3-4H2,1-2H3
- InChI Key： XLXHNYUBTZYEQX-UHFFFAOYSA-N
- SMILES： O=C1C(C(=O)OC)CCC1C
Computed Properties
- Exact Mass: 156.07866
- Monoisotopic Mass: 156.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 219.0±33.0 °C at 760 mmHg
- Flash Point: 88.1±25.4 °C
- PSA: 43.37
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
methyl 3-methyl-2-oxocyclopentane-1-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
methyl 3-methyl-2-oxocyclopentane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M356068-10mg |
methyl 3-methyl-2-oxocyclopentane-1-carboxylate |
57964-61-1 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M356068-50mg |
methyl 3-methyl-2-oxocyclopentane-1-carboxylate |
57964-61-1 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | M356068-100mg |
methyl 3-methyl-2-oxocyclopentane-1-carboxylate |
57964-61-1 | 100mg |
$ 295.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | Y1129310-100mg |
3-Methyl-2-oxo-cyclopentanecarboxylic acid methyl ester |
57964-61-1 | 95% | 100mg |
$185 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1129310-250mg |
3-Methyl-2-oxo-cyclopentanecarboxylic acid methyl ester |
57964-61-1 | 95% | 250mg |
$240 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1129310-500mg |
3-Methyl-2-oxo-cyclopentanecarboxylic acid methyl ester |
57964-61-1 | 95% | 500mg |
$340 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1129310-1g |
3-Methyl-2-oxo-cyclopentanecarboxylic acid methyl ester |
57964-61-1 | 95% | 1g |
$555 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1129310-5g |
3-Methyl-2-oxo-cyclopentanecarboxylic acid methyl ester |
57964-61-1 | 95% | 5g |
$2230 | 2024-07-28 | |
| Enamine | EN300-103268-0.05g |
methyl 3-methyl-2-oxocyclopentane-1-carboxylate, Mixture of diastereomers |
57964-61-1 | 95% | 0.05g |
$101.0 | 2023-10-28 | |
| Enamine | EN300-103268-0.1g |
methyl 3-methyl-2-oxocyclopentane-1-carboxylate, Mixture of diastereomers |
57964-61-1 | 95% | 0.1g |
$152.0 | 2023-10-28 |
methyl 3-methyl-2-oxocyclopentane-1-carboxylate Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
57964-61-1 (methyl 3-methyl-2-oxocyclopentane-1-carboxylate) Related Products
- 1540-29-0(Ethyl 2-acetylhexanoate)
- 24851-98-7(Methyl dihydrojasmonate)
- 10420-33-4(1,4-dimethyl 2-acetylbutanedioate)
- 774-05-0(ethyl 2-oxocycloheptane-1-carboxylate)
- 607-97-6(Ethyl-2-ethylacetoacetate)
- 24922-00-7(Ethyl 3-cyclopentyl-3-oxopropanoate)
- 32249-35-7(Methyl 3-cyclopropyl-3-oxopropanoate)
- 10472-24-9(methyl 2-oxocyclopentane-1-carboxylate)
- 42558-54-3(Methyl 4-methyl-3-oxopentanoate)
- 611-10-9(ethyl 2-oxocyclopentane-1-carboxylate)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
